3-Quinolinecarboxylic acid, 6,7-difluoro-1-(2-fluorocyclopropyl)-1,4-dihydro-4-oxo-, cis-(+)- (9CI)
3-Quinolinecarboxylic acid, 6,7-difluoro-1-(2-fluorocyclopropyl)-1,4-dihydro-4-oxo-, cis-(+)- (9CI)
Brand Name:
Vulcanchem
CAS No.:
127199-00-2
VCID:
VC0180436
InChI:
InChI=1S/C13H8F3NO3/c14-7-1-5-10(2-8(7)15)17(11-3-9(11)16)4-6(12(5)18)13(19)20/h1-2,4,9,11H,3H2,(H,19,20)/t9-,11+/m0/s1
SMILES:
C1C(C1F)N2C=C(C(=O)C3=CC(=C(C=C32)F)F)C(=O)O
Molecular Formula:
C13H8F3NO3
Molecular Weight:
283
3-Quinolinecarboxylic acid, 6,7-difluoro-1-(2-fluorocyclopropyl)-1,4-dihydro-4-oxo-, cis-(+)- (9CI)
CAS No.: 127199-00-2
Main Products
VCID: VC0180436
Molecular Formula: C13H8F3NO3
Molecular Weight: 283
CAS No. | 127199-00-2 |
---|---|
Product Name | 3-Quinolinecarboxylic acid, 6,7-difluoro-1-(2-fluorocyclopropyl)-1,4-dihydro-4-oxo-, cis-(+)- (9CI) |
Molecular Formula | C13H8F3NO3 |
Molecular Weight | 283 |
IUPAC Name | 6,7-difluoro-1-[(1R,2S)-2-fluorocyclopropyl]-4-oxoquinoline-3-carboxylic acid |
Standard InChI | InChI=1S/C13H8F3NO3/c14-7-1-5-10(2-8(7)15)17(11-3-9(11)16)4-6(12(5)18)13(19)20/h1-2,4,9,11H,3H2,(H,19,20)/t9-,11+/m0/s1 |
SMILES | C1C(C1F)N2C=C(C(=O)C3=CC(=C(C=C32)F)F)C(=O)O |
PubChem Compound | 13852420 |
Last Modified | Nov 17 2021 |
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